Welcome to BenchChem Online Store!
English
List
Bench Chemicals
molecular formula C12H10O B051906 2-(2,3,4,5,6-Pentadeuteriophenyl)phenol CAS No. 64420-98-0

2-(2,3,4,5,6-Pentadeuteriophenyl)phenol

Cat. No. B051906
CAS RN: 64420-98-0
M. Wt: 175.24 g/mol
InChI Key: LLEMOWNGBBNAJR-FSTBWYLISA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US09309269B2

Procedure details

The reaction was conducted according to the General Procedure by heating 4-Et3Si-dibenzofuran (3, 141 mg, 0.5 mmol, 1 equiv.), KOt-Bu (112 mg, 1 mmol, 2 equiv.) and Et3SiH (401 microliters, 2.5 mmol, 5 equiv.) in 2 ml of toluene for 20 hours at 100° C. After acidic aqueous work up, the crude reaction mixture was purified by chromatography on silica using hexanes and hexanes-ether (10:1) to isolate 2-phenylphenol (2, 30 mg, 0.177 mmol, 35%), 2-triethylsilyl-6-phenylphenol (5, 37 mg, 0.134 mmol, 26%), 2-(3-triethylsilylphenyl)phenol (6, 17 mg, 0.063 mmol, 12%). Quantities of unconsumed 3 as well as products 1, 4 and 7 were obtained using post-chromatography GC-FID analysis of the corresponding mixed fractions.
Name
4-Et3Si dibenzofuran
Quantity
141 mg
Type
reactant
Reaction Step One
Name
KOt-Bu
Quantity
112 mg
Type
reactant
Reaction Step One
Name
Et3SiH
Quantity
401 μL
Type
reactant
Reaction Step One
Name
toluene
Quantity
2 mL
Type
solvent
Reaction Step One
Name
2-phenylphenol
Yield
35%
Name
2-triethylsilyl-6-phenylphenol
Yield
26%
Name
2-(3-triethylsilylphenyl)phenol
Yield
12%

Identifiers

REACTION_CXSMILES
[CH2:1]([Si:3]([CH2:19][CH3:20])([CH2:17][CH3:18])[C:4]1[C:9]2[O:10][C:11]3[CH:16]=[CH:15][CH:14]=[CH:13][C:12]=3[C:8]=2[CH:7]=[CH:6][CH:5]=1)[CH3:2].CC([O-])(C)C.[K+].[SiH](CC)(CC)CC>C1(C)C=CC=CC=1>[C:12]1([C:8]2[CH:7]=[CH:6][CH:5]=[CH:4][C:9]=2[OH:10])[CH:11]=[CH:16][CH:15]=[CH:14][CH:13]=1.[CH2:17]([Si:3]([CH2:1][CH3:2])([CH2:19][CH3:20])[C:4]1[CH:5]=[CH:6][CH:7]=[C:8]([C:12]2[CH:13]=[CH:14][CH:15]=[CH:16][CH:11]=2)[C:9]=1[OH:10])[CH3:18].[CH2:17]([Si:3]([CH2:1][CH3:2])([CH2:19][CH3:20])[C:4]1[CH:9]=[C:8]([C:12]2[CH:13]=[CH:14][CH:15]=[CH:16][C:11]=2[OH:10])[CH:7]=[CH:6][CH:5]=1)[CH3:18] |f:1.2|

Inputs

Step One
Name
4-Et3Si dibenzofuran
Quantity
141 mg
Type
reactant
Smiles
C(C)[Si](C1=CC=CC2=C1OC1=C2C=CC=C1)(CC)CC
Name
KOt-Bu
Quantity
112 mg
Type
reactant
Smiles
CC(C)(C)[O-].[K+]
Name
Et3SiH
Quantity
401 μL
Type
reactant
Smiles
[SiH](CC)(CC)CC
Name
toluene
Quantity
2 mL
Type
solvent
Smiles
C1(=CC=CC=C1)C

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
After acidic aqueous work up, the crude reaction mixture
CUSTOM
Type
CUSTOM
Details
was purified by chromatography on silica

Outcomes

Product
Name
2-phenylphenol
Type
product
Smiles
C1(=CC=CC=C1)C1=C(C=CC=C1)O
Measurements
Type Value Analysis
AMOUNT: AMOUNT 0.177 mmol
AMOUNT: MASS 30 mg
YIELD: PERCENTYIELD 35%
Name
2-triethylsilyl-6-phenylphenol
Type
product
Smiles
C(C)[Si](C1=C(C(=CC=C1)C1=CC=CC=C1)O)(CC)CC
Measurements
Type Value Analysis
AMOUNT: AMOUNT 0.134 mmol
AMOUNT: MASS 37 mg
YIELD: PERCENTYIELD 26%
Name
2-(3-triethylsilylphenyl)phenol
Type
product
Smiles
C(C)[Si](C=1C=C(C=CC1)C1=C(C=CC=C1)O)(CC)CC
Measurements
Type Value Analysis
AMOUNT: AMOUNT 0.063 mmol
AMOUNT: MASS 17 mg
YIELD: PERCENTYIELD 12%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
Patent
US09309269B2

Procedure details

The reaction was conducted according to the General Procedure by heating 4-Et3Si-dibenzofuran (3, 141 mg, 0.5 mmol, 1 equiv.), KOt-Bu (112 mg, 1 mmol, 2 equiv.) and Et3SiH (401 microliters, 2.5 mmol, 5 equiv.) in 2 ml of toluene for 20 hours at 100° C. After acidic aqueous work up, the crude reaction mixture was purified by chromatography on silica using hexanes and hexanes-ether (10:1) to isolate 2-phenylphenol (2, 30 mg, 0.177 mmol, 35%), 2-triethylsilyl-6-phenylphenol (5, 37 mg, 0.134 mmol, 26%), 2-(3-triethylsilylphenyl)phenol (6, 17 mg, 0.063 mmol, 12%). Quantities of unconsumed 3 as well as products 1, 4 and 7 were obtained using post-chromatography GC-FID analysis of the corresponding mixed fractions.
Name
4-Et3Si dibenzofuran
Quantity
141 mg
Type
reactant
Reaction Step One
Name
KOt-Bu
Quantity
112 mg
Type
reactant
Reaction Step One
Name
Et3SiH
Quantity
401 μL
Type
reactant
Reaction Step One
Name
toluene
Quantity
2 mL
Type
solvent
Reaction Step One
Name
2-phenylphenol
Yield
35%
Name
2-triethylsilyl-6-phenylphenol
Yield
26%
Name
2-(3-triethylsilylphenyl)phenol
Yield
12%

Identifiers

REACTION_CXSMILES
[CH2:1]([Si:3]([CH2:19][CH3:20])([CH2:17][CH3:18])[C:4]1[C:9]2[O:10][C:11]3[CH:16]=[CH:15][CH:14]=[CH:13][C:12]=3[C:8]=2[CH:7]=[CH:6][CH:5]=1)[CH3:2].CC([O-])(C)C.[K+].[SiH](CC)(CC)CC>C1(C)C=CC=CC=1>[C:12]1([C:8]2[CH:7]=[CH:6][CH:5]=[CH:4][C:9]=2[OH:10])[CH:11]=[CH:16][CH:15]=[CH:14][CH:13]=1.[CH2:17]([Si:3]([CH2:1][CH3:2])([CH2:19][CH3:20])[C:4]1[CH:5]=[CH:6][CH:7]=[C:8]([C:12]2[CH:13]=[CH:14][CH:15]=[CH:16][CH:11]=2)[C:9]=1[OH:10])[CH3:18].[CH2:17]([Si:3]([CH2:1][CH3:2])([CH2:19][CH3:20])[C:4]1[CH:9]=[C:8]([C:12]2[CH:13]=[CH:14][CH:15]=[CH:16][C:11]=2[OH:10])[CH:7]=[CH:6][CH:5]=1)[CH3:18] |f:1.2|

Inputs

Step One
Name
4-Et3Si dibenzofuran
Quantity
141 mg
Type
reactant
Smiles
C(C)[Si](C1=CC=CC2=C1OC1=C2C=CC=C1)(CC)CC
Name
KOt-Bu
Quantity
112 mg
Type
reactant
Smiles
CC(C)(C)[O-].[K+]
Name
Et3SiH
Quantity
401 μL
Type
reactant
Smiles
[SiH](CC)(CC)CC
Name
toluene
Quantity
2 mL
Type
solvent
Smiles
C1(=CC=CC=C1)C

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
After acidic aqueous work up, the crude reaction mixture
CUSTOM
Type
CUSTOM
Details
was purified by chromatography on silica

Outcomes

Product
Name
2-phenylphenol
Type
product
Smiles
C1(=CC=CC=C1)C1=C(C=CC=C1)O
Measurements
Type Value Analysis
AMOUNT: AMOUNT 0.177 mmol
AMOUNT: MASS 30 mg
YIELD: PERCENTYIELD 35%
Name
2-triethylsilyl-6-phenylphenol
Type
product
Smiles
C(C)[Si](C1=C(C(=CC=C1)C1=CC=CC=C1)O)(CC)CC
Measurements
Type Value Analysis
AMOUNT: AMOUNT 0.134 mmol
AMOUNT: MASS 37 mg
YIELD: PERCENTYIELD 26%
Name
2-(3-triethylsilylphenyl)phenol
Type
product
Smiles
C(C)[Si](C=1C=C(C=CC1)C1=C(C=CC=C1)O)(CC)CC
Measurements
Type Value Analysis
AMOUNT: AMOUNT 0.063 mmol
AMOUNT: MASS 17 mg
YIELD: PERCENTYIELD 12%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.